Cas no 1805617-65-5 (Ethyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetate)

• Product Name: Ethyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetate
• CAS No: 1805617-65-5
• MF: C₁₀H₁₀F₂N₂O₅
• MW: 276.193609714508
• CID: 4805153
• Update Time: 2025-05-20

Ethyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetate

• Inchi： 1S/C10H10F2N2O5/c1-2-19-8(15)4-6-5(9(11)12)3-7(14(17)18)10(16)13-6/h3,9H,2,4H2,1H3,(H,13,16)
• InChI Key： KCUPFVOSIMGDDL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(NC=1CC(=O)OCC)=O)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 479
• XLogP3: 0.6
• Topological Polar Surface Area: 101

Additional information on Ethyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetate

Ethyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetate: A Comprehensive Overview

Ethyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetate, with the CAS number 1805617-65-5, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agricultural science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a difluoromethyl group, a hydroxyl group, and a nitro group, along with an ethyl acetate moiety. Its structural complexity makes it a valuable tool in the development of novel drugs and agrochemicals.

The synthesis of Ethyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetate involves a series of intricate chemical reactions, including nucleophilic substitutions, oxidations, and acetylations. Recent advancements in green chemistry have enabled researchers to optimize the synthesis process, reducing environmental impact while maintaining high yields. The compound's stability under various conditions has been thoroughly investigated, making it suitable for large-scale production and application.

One of the most promising applications of this compound lies in its potential as a bioactive agent. Studies have shown that Ethyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetate exhibits significant antimicrobial activity, particularly against gram-positive bacteria. This property makes it a strong candidate for the development of new antibiotics, which are desperately needed in light of the global rise in antibiotic resistance.

In addition to its antimicrobial properties, this compound has also demonstrated antioxidant activity, which could be harnessed in the creation of skincare products or food preservatives. Recent research has focused on understanding the molecular mechanisms behind these activities, providing valuable insights into its potential uses.

The environmental impact of Ethyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetate has also been a topic of interest. Studies have shown that it degrades relatively quickly under natural conditions, reducing the risk of long-term ecological damage. This characteristic is particularly important for its application in agriculture, where minimizing environmental footprint is crucial.

Looking ahead, ongoing research is exploring the possibility of modifying this compound to enhance its bioavailability and efficacy. Techniques such as drug delivery systems and prodrug strategies are being employed to optimize its performance in biological systems. Furthermore, computational modeling is being used to predict its interactions with various biological targets, paving the way for personalized medicine applications.

In conclusion, Ethyl 5-(difluoromethyl)-2-hydroxy-3-nitropyridine-6-acetate represents a versatile and innovative compound with wide-ranging applications across multiple industries. Its unique chemical properties, coupled with ongoing advancements in synthesis and application techniques, ensure that it will remain a focal point for scientific research for years to come.